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Compound of Interest

Compound Name: Diisopropyl bicarbamate

Cat. No.: B141130

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for diisopropyl
bicarbamate (CAS No. 19740-72-8), a reagent used in synthetic organic chemistry and
pharmaceutical research.[1] Adherence to these guidelines is crucial for ensuring personnel
safety and minimizing environmental impact in the laboratory and during drug development
processes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of diisopropyl bicarbamate is
presented below. This data is essential for understanding its behavior under various
experimental conditions.
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Property Value Source

CAS Number 19740-72-8 [1][2][3]

Molecular Formula C8H16N204 [1103114]

Molecular Weight 204.22 g/mol [11[3114]

ropan-2-yl N-(propan-2-

UPAC Name SlofycarbZnyla(r:inZ)carbamate ]
Diisopropyl hydrazine-1,2-

Synonyms dicarboxylate, Orlistat Related [1]
Compound B

Appearance White to Off-White Solid [1]

Boiling Point 271.5+9.0 °C (Predicted) [1][6]

Melting Point 270 °C [6]

Density 1.098 g/cm3 [6]

Flash Point 118 °C [6]

Water Solubility Not specified

Vapor Pressure 0.00643mmHg at 25°C [6]

Hazard Identification and Classification

Diisopropyl bicarbamate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 3 H301: Toxic if swallowed
o H226: Flammable liquid and
Flammable liquids Category 3
vapor
Acute toxicity, Inhalation Category 1 H330: Fatal if inhaled
) H318: Causes serious eye
Serious eye damage Category 1
damage
H334: May cause allergy or
Respiratory sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled
) o H317: May cause an allergic
Skin sensitization Category 1

skin reaction

Note: Classifications may vary slightly between suppliers. The information presented here is a
composite from available safety data sheets.[2][7]

GHS Label Elements:
» Pictogram:

o Skull and crossbones (for acute toxicity)

o

Flame (for flammability)

[¢]

Health hazard (for respiratory sensitization)

[¢]

Corrosion (for serious eye damage)

[e]

Exclamation mark (for skin sensitization)
» Signal Word: Danger[2]

e Hazard Statements: H301, H226, H330, H318, H334, H317[2][7]
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e Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets.[2][7]

Experimental Protocols: Safe Handling in a
Research Setting

While specific experimental protocols for the safety assessment of diisopropyl bicarbamate
are not readily available in the public domain, the following general guidelines for handling
research chemicals of this nature should be strictly followed.

3.1. Engineering Controls

o Work in a well-ventilated area.[2]

e Use a chemical fume hood for all operations that may generate dust or aerosols.[7]
o Ensure safety showers and eyewash stations are readily accessible.[8]

3.2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines
the recommended PPE based on the handling task.
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Caption: Personal Protective Equipment (PPE) selection workflow.

3.3. Handling and Storage

e Avoid contact with skin and eyes.[2]
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Avoid formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Keep container tightly closed in a dry, cool, and well-ventilated place.[2]

Store locked up.[2]

Store away from incompatible materials such as strong oxidizing agents.[8]
Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

4.1. First-Aid Measures

The following diagram illustrates the recommended first-aid procedures for different routes of
exposure.

Click to download full resolution via product page
Caption: First-aid measures for different exposure routes.

4.2. Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Immediately

Evacuate Area

Before re-entry

Wear PPE

Use inert absorbent material

Contain Spill

Use non-sparking tools

Collect Material

Decontaminate Area

Follow regulations

Dispose of Waste

Report Incident
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Caption: General workflow for handling a chemical spill.
4.3. Fire-Fighting Measures
» Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Specific hazards: May produce hazardous combustion products such as carbon oxides and
nitrogen oxides.[7]

» Protective equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[7]

Toxicological and Ecological Information
Toxicological Information:
» Diisopropyl bicarbamate is classified as toxic if swallowed.[2]

e There is no available data on the most important symptoms and effects, both acute and
delayed.[2]

Ecological Information:
e There is no data available on the toxicity to fish, daphnia, algae, or microorganisms.[2]

¢ Information on persistence, degradability, bioaccumulative potential, and mobility in soil is not
available.[2]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[2] Do not allow the product to enter drains.[7]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for diisopropyl bicarbamate. It is not a substitute for a thorough review of the

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b141130?utm_src=pdf-body-img
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.sigmaaldrich.com/AT/pt/sds/sigma/d4781?userType=undefined
https://www.sigmaaldrich.com/AT/pt/sds/sigma/d4781?userType=undefined
https://www.benchchem.com/product/b141130?utm_src=pdf-body
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://www.sigmaaldrich.com/AT/pt/sds/sigma/d4781?userType=undefined
https://www.benchchem.com/product/b141130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional safety
policies. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141130#diisopropyl-bicarbamate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b141130?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b141130
https://www.echemi.com/sds/diisopropyl-bicarbamate-pd180521106095.html
https://pubchem.ncbi.nlm.nih.gov/compound/19740-72-8
https://pubchem.ncbi.nlm.nih.gov/compound/19740-72-8
https://www.alfa-chemistry.com/diisopropyl-bicarbamate-cas-19740-72-8-item-290837.htm
https://www.lgcstandards.com/KI/en/Bicarbamic-Acid-Diisopropyl-Ester/p/TRC-B382150?queryID=bf6c1d374a8f460ff6ff5c5e079d7811
https://www.nbinno.com/?product/diisopropyl-bicarbamate
https://www.sigmaaldrich.com/AT/pt/sds/sigma/d4781?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC327561000&countryCode=US&language=en
https://www.benchchem.com/product/b141130#diisopropyl-bicarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b141130#diisopropyl-bicarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b141130#diisopropyl-bicarbamate-safety-and-handling-precautions
https://www.benchchem.com/product/b141130#diisopropyl-bicarbamate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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